Kaurane-16,17-diol

Specification

• Molecular Formula: C20H34O2
• Molecular Weight: 306.5 g/mol
• IUPAC Name: (4R,9R,13S,14R)-14-(hydroxymethyl)-5,5,9-trimethyltetracyclo[11.2.1.01,10.04,9]hexadecan-14-ol
• Standard InChI: InChI=1S/C20H34O2/c1-17(2)8-4-9-18(3)15(17)7-10-19-11-14(5-6-16(18)19)20(22,12-19)13-21/h14-16,21-22H,4-13H2,1-3H3/t14-,15+,16?,18+,19?,20-/m0/s1
• Standard InChI Key: LCYWCTWYVKIBSA-IXLJNHQZSA-N
• Isomeric SMILES: C[C@@]12CCCC([C@H]1CCC34C2CC[C@@H](C3)[C@](C4)(CO)O)(C)C
• Canonical SMILES: CC1(CCCC2(C1CCC34C2CCC(C3)C(C4)(CO)O)C)C

Introduction

Kaurane-16,17-diol, also known as kauran-16,17-diol, is a naturally occurring diterpenoid compound. It is derived from the kaurene skeleton, which is commonly found in various plants, particularly in the family Asteraceae. This compound has garnered significant interest in pharmacology due to its potential therapeutic properties, including anti-inflammatory and anticancer effects.

Biological Activities

Research has shown that kaurane-16,17-diol exhibits anti-tumoral and apoptosis-inducing activities by inhibiting nitric oxide (NO) production. This suggests its potential as a therapeutic agent in cancer treatment. Additionally, its anti-inflammatory properties make it a candidate for further investigation in managing inflammatory conditions.

Occurrence and Isolation

Kaurane-16,17-diol is found in various plant species, including Aristolochia triangularis and Fritillaria thunbergii. The isolation of similar kaurane-type diterpenoids from other plant sources, such as atemoya fruits, highlights the diversity of these compounds in nature.

Research Findings and Future Directions

Studies on kaurane diterpenes have shown that increased functionalization often leads to enhanced biological activity. This suggests that modifications to the kaurane skeleton could yield compounds with improved therapeutic potential. Further research into the mechanisms of action and potential applications of kaurane-16,17-diol is necessary to fully explore its benefits in health and medicine.